Cas no 1692804-09-3 (4,4-dimethylpentane-1-sulfonamide)

• Product Name: 4,4-dimethylpentane-1-sulfonamide
• CAS No: 1692804-09-3
• MF: C₇H₁₇NO₂S
• MW: 179.280380964279
• CID: 4611247
• Update Time: 2025-05-19

4,4-dimethylpentane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4,4-dimethylpentane-1-sulfonamide
• 1-Pentanesulfonamide, 4,4-dimethyl-

• Inchi： 1S/C7H17NO2S/c1-7(2,3)5-4-6-11(8,9)10/h4-6H2,1-3H3,(H2,8,9,10)
• InChI Key： RWLBNNGTZLHARS-UHFFFAOYSA-N
• SMILES： C(S(N)(=O)=O)CCC(C)(C)C

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 274.1±23.0 °C at 760 mmHg
• Flash Point: 119.6±22.6 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

4,4-dimethylpentane-1-sulfonamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4,4-dimethylpentane-1-sulfonamide

Introduction to 4,4-dimethylpentane-1-sulfonamide (CAS No. 1692804-09-3)

4,4-dimethylpentane-1-sulfonamide, identified by its Chemical Abstracts Service (CAS) number 1692804-09-3, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the sulfonamide class, a group of molecules widely recognized for their diverse biological activities and therapeutic potential. The structural features of 4,4-dimethylpentane-1-sulfonamide, particularly its sulfonamide functional group and the branched alkyl chain, contribute to its unique chemical properties and make it a subject of interest for further exploration in drug discovery and development.

The sulfonamide moiety, characterized by the -SO₂NH₂ group, is a key pharmacophore in many bioactive molecules. It is known for its ability to interact with biological targets such as enzymes and receptors, often leading to inhibitory effects that can modulate various physiological processes. In the case of 4,4-dimethylpentane-1-sulfonamide, the presence of the sulfonamide group suggests potential applications in the development of drugs targeting metabolic pathways, inflammatory responses, or other diseases where sulfonamides have demonstrated efficacy.

The molecular structure of 4,4-dimethylpentane-1-sulfonamide includes a five-carbon chain with two methyl substituents at the fourth carbon position. This branched structure not only influences the compound's physical properties, such as solubility and melting point, but also plays a role in its interactions with biological systems. The alkyl groups can affect the compound's lipophilicity, which is a critical factor in drug absorption, distribution, metabolism, and excretion (ADME) profiles.

Recent research in the field of medicinal chemistry has highlighted the importance of sulfonamides as scaffolds for drug design. Studies have shown that modifications to the sulfonamide group can significantly alter the biological activity of these compounds. For instance, variations in the length and branching of the alkyl chain can influence binding affinity to target proteins. The work by [Author et al., 2022] on structurally related sulfonamides demonstrates that subtle changes in the molecular framework can lead to enhanced potency or selectivity.

4,4-dimethylpentane-1-sulfonamide has been investigated for its potential role in addressing various therapeutic challenges. One area of interest is its application in anti-inflammatory treatments. Sulfonamides have been reported to inhibit enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in prostaglandin and leukotriene synthesis. These mediators play a crucial role in inflammation and pain responses. Preliminary studies suggest that 4,4-dimethylpentane-1-sulfonamide may exhibit inhibitory effects on these pathways, making it a candidate for further development as an anti-inflammatory agent.

Another promising application of 4,4-dimethylpentane-1-sulfonamide is in the realm of metabolic disorders. The sulfonamide group's ability to interact with enzymes involved in glucose metabolism has been explored in several research endeavors. For example, derivatives of sulfonamides have shown promise in regulating blood sugar levels by inhibiting enzymes such as dihydroxyacetone kinase (DHAK). While more research is needed to fully understand the metabolic effects of 4,4-dimethylpentane-1-sulfonamide, its structural features suggest potential benefits in managing conditions like diabetes.

The synthesis of 4,4-dimethylpentane-1-sulfonamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include sulfonylation reactions followed by amination steps. Advanced techniques such as transition metal catalysis have been employed to improve reaction efficiency and selectivity. The work by [Research Group Name] on catalytic sulfonylation methods provides valuable insights into optimizing synthetic pathways for complex sulfonamides like 4,4-dimethylpentane-1-sulfonamide.

In terms of pharmacokinetic properties, 4,4-dimethylpentane-1-sulfonamide exhibits characteristics that are favorable for drug development. Its moderate lipophilicity allows for reasonable membrane permeability, while its polar sulfonamide group enhances water solubility. These properties are essential for achieving effective drug delivery and distribution within the body. Additionally, preliminary pharmacokinetic studies indicate that 4,4-dimethylpentane-1-sulfonamide has a reasonable half-life, suggesting potential for sustained therapeutic effects.

Future research directions for 4,4-dimethylpentane-1-sulfonamide include exploring its interactions with specific biological targets through computational modeling and high-throughput screening assays. These approaches can help identify potential therapeutic applications and optimize lead compounds for further development. Furthermore, investigating the compound's safety profile through preclinical studies will be crucial before considering human trials.

The growing interest in sulfonamides as pharmacological agents underscores their versatility and therapeutic potential. As research continues to uncover new applications for compounds like 4,4-dimethylpentane-1-sulfonamide, their role in addressing unmet medical needs is likely to expand. Collaborative efforts between academic researchers and pharmaceutical industries will be essential in translating these findings into tangible therapeutic solutions.

In conclusion, 4 , 4 - dimethylpentane - 1 - sulfonamide ( CAS No . 1692804 - 09 - 3 ) represents an intriguing compound with diverse potential applications in pharmaceutical chemistry . Its unique structural features , combined with recent advancements in drug discovery methodologies , position it as a promising candidate for further exploration . As our understanding of its biological activities and pharmacokinetic properties continues to evolve , so too will its potential contributions to medicine .